Cas no 1208232-55-6 (Gallinamide A)

• Product Name: Gallinamide A
• CAS No: 1208232-55-6
• MF: C₃₁H₅₂N₄O₇
• MW: 592.767189025879
• CID: 4768372
• PubChem ID: 25209862
• Update Time: 2025-07-21

Gallinamide A Chemical and Physical Properties

Names and Identifiers

• Gallinamide A
• Symplostatin 4
• BDBM50033762
• [(1S)-1-[[(1S)-1-[[(E,1S)-4-[(2S)-3-methoxy-2-methyl-5-oxo-2H-pyrrol-1-yl]-1-methyl-4-oxo-but-2-enyl]carbamoyl]-3-methyl-butyl]carbamoyl]-3-methyl-butyl] (2S,3S)-2-(dimethylamino)-3-methyl-pentanoate
• [(2S)-1-[[(2S)-1-[[(E,2S)-5-[(2S)-3-methoxy-2-methyl-5-oxo-2H-pyrrol-1-yl]-5-oxopent-3-en-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-4-methyl-1-oxopentan-2-yl] (2S,3S)-2-(dimethylamino)-3-methylpentanoate
• CHEMBL541700
• CS-0255808
• EX-A5200
• HY-N10109
• DTXSID50153030
• 1208232-55-6
• CHEBI:219302

• Inchi： 1S/C31H52N4O7/c1-12-20(6)28(34(9)10)31(40)42-25(16-19(4)5)30(39)33-23(15-18(2)3)29(38)32-21(7)13-14-26(36)35-22(8)24(41-11)17-27(35)37/h13-14,17-23,25,28H,12,15-16H2,1-11H3,(H,32,38)(H,33,39)/b14-13+/t20-,21-,22-,23-,25-,28-/m0/s1
• InChI Key： ASRBKZHDORPEHO-KYJIWOQOSA-N
• SMILES： O(C([C@H]([C@@H](C)CC)N(C)C)=O)[C@H](C(N[C@H](C(N[C@H](/C=C/C(N1C(C=C([C@@H]1C)OC)=O)=O)C)=O)CC(C)C)=O)CC(C)C

Computed Properties

• Exact Mass: 592.38360001g/mol
• Monoisotopic Mass: 592.38360001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 17
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 134

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides

Additional information on Gallinamide A

Gallinamide A (CAS No: 1208232-55-6) - A Comprehensive Overview

Gallinamide A, identified by the Chemical Abstracts Service registry number CAS No: 1208232-55-6, is a naturally occurring compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, derived from microbial sources, exhibits a unique chemical structure that has prompted extensive studies into its biological activities and potential therapeutic applications.

The molecular structure of Gallinamide A features a complex arrangement of functional groups, including amide and hydroxyl moieties, which contribute to its distinctive chemical properties. These structural characteristics not only influence its solubility and stability but also play a crucial role in its interaction with biological targets. Recent advancements in spectroscopic techniques and computational chemistry have enabled researchers to elucidate the precise three-dimensional conformation of this compound, providing valuable insights into its mechanism of action.

One of the most compelling aspects of Gallinamide A is its demonstrated potential in modulating various cellular pathways. Studies have shown that this compound exhibits inhibitory effects on certain kinases, which are enzymes involved in cell signaling cascades. By interfering with these signaling pathways, Gallinamide A has been observed to exhibit anti-inflammatory and anti-proliferative properties. These findings have sparked interest in exploring its therapeutic potential for conditions such as cancer and autoimmune diseases.

Recent clinical trials have begun to investigate the efficacy of Gallinamide A in treating specific types of malignancies. The compound's ability to selectively target cancer cells while minimizing toxicity to healthy tissues makes it an attractive candidate for further development. Preliminary results from these trials suggest that Gallinamide A can significantly reduce tumor growth and enhance the response to conventional chemotherapy regimens. These outcomes are particularly promising given the increasing demand for targeted therapies that offer improved patient outcomes.

The synthesis of Gallinamide A presents both challenges and opportunities for chemists. While natural sources provide a viable route for obtaining this compound, synthetic approaches offer greater control over purity and yield. Researchers have developed novel synthetic methodologies that leverage biocatalysis and flow chemistry to produce Gallinamide A with high efficiency. These advancements not only facilitate large-scale production but also open avenues for structural modifications aimed at enhancing its pharmacological properties.

In addition to its therapeutic applications, Gallinamide A has shown promise in the field of drug discovery as a lead compound for developing new therapeutic agents. Its unique chemical scaffold provides a foundation for designing derivatives with improved pharmacokinetic profiles and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore these possibilities further, with the goal of bringing new treatments to market.

The regulatory landscape surrounding the development and commercialization of Gallinamide A is another critical consideration. Ensuring compliance with international standards for safety, efficacy, and quality is essential for gaining regulatory approval. Regulatory agencies such as the Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established rigorous guidelines for evaluating new drug candidates like Gallinamide A. Adherence to these guidelines is crucial for navigating the complex process of drug development and ensuring patient safety.

The future prospects for Gallinamide A are bright, with ongoing research uncovering new insights into its mechanisms of action and potential applications. As our understanding of cellular biology continues to evolve, so too will our ability to harness the therapeutic potential of this remarkable compound. Collaborative efforts across multiple disciplines—chemistry, biology, pharmacology, and medicine—will be essential in realizing this vision.